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Compound of Interest

Compound Name: Diisononyl! adipate

Cat. No.: B167168

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount when handling chemical substances. This guide provides essential, immediate
safety and logistical information for the handling of Diisononyl adipate (DINA), including
personal protective equipment (PPE) recommendations, operational plans for handling and
storage, and proper disposal procedures.

Quantitative Data

The following table summarizes key quantitative data for Diisononyl adipate, compiled from
various safety data sheets.

Property Value

CAS Number 33703-08-1

Molecular Formula C24H4604

Auto Ignition Temperature > 370 °C (> 698 °F)[1]

Density 0.92 g/cm® @ 20 °C (68 °F)[1]

Flash Point 228 °C (442 °F) (Pensky-Martens closed cup)[1]
Freezing Point -60 °C (-76 °F)[1]

Kinematic Viscosity 24 mm3/s @ 20 °C (68 °F)[1]
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Personal Protective Equipment (PPE)

To prevent exposure when handling Diisononyl adipate, the following personal protective
equipment is mandatory.[2]

o Eye Protection: Wear safety glasses with side-shields conforming to EN166 (EU) or NIOSH
(US) approved standards.[2][3] Where there is a risk of splashing, chemical goggles and a
face shield should be used.[2][4][5]

e Hand Protection: Use impervious, chemical-resistant gloves that have been tested according
to EN 374.[2] Suitable materials include neoprene, butyl rubber, or nitrile.[2] Gloves must be
inspected before use and disposed of properly after handling.[2][3][6] It is crucial to use
proper glove removal technique, without touching the glove's outer surface, to avoid skin
contact.[3][6]

« Body Protection: Wear impervious clothing such as a lab coat, apron, or coveralls.[2][3] The
type of protective equipment must be selected based on the concentration and amount of the
dangerous substance at the specific workplace.[3][6]

» Respiratory Protection: Respiratory protection is not generally required in well-ventilated
areas.[2] However, if ventilation is inadequate or if you are exposed to vapors, mist, or gas, a
NIOSH-approved respirator should be worn.[2][3][7] If a respirator is the sole means of
protection, a full-face supplied air respirator is recommended.[3]

Operational Plans: Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial for maintaining a safe laboratory
environment.

Handling:

o Ventilation: Always work in a well-ventilated area.[2][8] Use local exhaust ventilation where
possible to keep exposure levels of fumes below recommended levels.[7][8]

o Avoid Contact: Take measures to avoid contact with skin and eyes.[2][8]

e Hygiene Practices: Observe good personal hygiene measures, such as washing hands after
handling the material and before eating, drinking, or smoking.[8][9] Routinely wash work
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clothing and protective equipment to remove contaminants.[8] Do not eat, drink, or smoke in
work areas.[9]

« Ignition Sources: Do not handle, store, or open near open flames, sources of heat, or ignition
sources.[2][3] The material can accumulate static charges which may cause an electrical
spark.[3][8]

Storage:

o Container: Keep the container tightly closed in a dry and well-ventilated place.[3][8]
Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[8]

e Incompatible Materials: Store away from strong oxidizing agents, bases, and nitric acid.[8]

e Heat: Do not store near heat.[3]

Disposal Plan

Proper disposal of Diisononyl adipate and its containers is essential to prevent environmental
contamination.

» Waste Disposal: Dispose of the material as hazardous waste.[3] Contact a licensed
professional waste disposal service to dispose of this material.[3][6] Offer surplus and non-
recyclable solutions to a licensed disposal company.[3]

o Container Disposal: Empty containers may contain residue and can be dangerous.[8] Do not
attempt to refill or clean containers without proper instructions.[8] Empty containers should
be taken for recycling, recovery, or disposal through a suitably qualified or licensed
contractor and in accordance with governmental regulations.[8] Dispose of contaminated
packaging as you would the unused product.[3][6]

e Environmental Precautions: Do not let the product enter drains.[3] Prevent run-off into
sewers or natural waterways.[8]

Experimental Protocols: Accidental Release
Measures
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In the event of a spill, follow these procedures to mitigate the hazard.

e Personal Precautions: Use personal protective equipment.[3] Avoid breathing vapors, mist,
or gas.[3][8] Ensure adequate ventilation.[3][8] Remove all sources of ignition.[8] Evacuate
personnel to safe areas and keep unprotected persons away.[3][8]

e Environmental Precautions: Prevent the product from entering drains.[3]

e Containment and Cleaning:
o Contain the spill with an inert absorbent material such as sand, earth, or vermiculite.[8]
o Soak up the spill with the inert absorbent material.[3]
o Collect the spillage and place it in suitable, closed containers for disposal.[3][9]

o Clean the affected area with detergent.[8]

Mandatory Visualization

vacuate Area gs Don Appropriate PPE >

Click to download full resolution via product page

Caption: Logical workflow for handling a Diisononyl adipate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Diisononyl Adipate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167168#personal-protective-equipment-for-handling-
diisononyl-adipate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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